![molecular formula C15H14F3N3O4S B2420882 Methyl 2-((5-((3-(trifluoromethyl)benzamido)methyl)-1,3,4-oxadiazol-2-yl)thio)propanoate CAS No. 921131-45-5](/img/structure/B2420882.png)
Methyl 2-((5-((3-(trifluoromethyl)benzamido)methyl)-1,3,4-oxadiazol-2-yl)thio)propanoate
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Overview
Description
Trifluoromethyl groups are commonly found in pharmaceuticals and agrochemicals due to their unique properties . They can significantly affect the physical, chemical, and biological properties of organic compounds .
Synthesis Analysis
The synthesis of trifluoromethyl-containing compounds is a topic of ongoing research . One common method involves the use of trifluoromethylpyridines as key structural motifs .Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques. For example, the ChemSpider database provides molecular formulas and other details for many compounds .Chemical Reactions Analysis
The chemical reactions involving trifluoromethyl groups can be complex and varied. For example, one study discusses the use of tetrahydrofuran, 2,4-dichloro-6-(6-trifluoromethyl-pyridin-2-yl), 3,5-triazine 19, 4-amino-2-(trifluoromethyl)pyridine, and NaHCO3 in a reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be influenced by the presence of trifluoromethyl groups. For example, they can affect the compound’s polarity, lipophilicity, and metabolic stability .Scientific Research Applications
- One-Step Reaction : For instance, 2-chloro-5-(trifluoromethyl)pyridine (2,5-CTF), a key intermediate for fluazifop synthesis, can be obtained in good yield via a simple one-step reaction .
- Suzuki–Miyaura Coupling : MTBTP derivatives can participate in Suzuki–Miyaura cross-coupling reactions, a widely-applied carbon–carbon bond-forming method. These reactions benefit from mild conditions and functional group tolerance .
Chemical Properties
Transition Metal Catalysis
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 2-[[5-[[[3-(trifluoromethyl)benzoyl]amino]methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F3N3O4S/c1-8(13(23)24-2)26-14-21-20-11(25-14)7-19-12(22)9-4-3-5-10(6-9)15(16,17)18/h3-6,8H,7H2,1-2H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGIKVAGWVQZYEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)SC1=NN=C(O1)CNC(=O)C2=CC(=CC=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F3N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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